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molecular formula C5H4ClIN2 B150797 2-Amino-5-chloro-3-iodopyridine CAS No. 211308-81-5

2-Amino-5-chloro-3-iodopyridine

Cat. No. B150797
CAS RN: 211308-81-5
M. Wt: 254.45 g/mol
InChI Key: DIONPYCYVWCDIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07528147B2

Procedure details

A mixture of 6.43 g of 5-chloropyridin-2-ylamine and 12.38 g of N-iodosuccinimide in 300 ml of glacial acetic acid is heated at around 55° C. for 6 hours. After returning to a temperature of approximately 20° C., the mixture is agitated for approximately 18 hours and then concentrated to dryness under reduced pressure (13 kPa). The residue is taken up with 400 ml of water; the pH of the suspension obtained is brought back to approximately 8 by adding a saturated aqueous sodium hydrogen carbonate solution. The precipitate is filter-dried, washed with water, and dried at 40° C. under reduced pressure (13 kPa) for approximately 3 hours. 12.35 g of 5-chloro-3-iodopyridin-2-ylamine are obtained in the form of a solid, the characteristics of which are as follows:
Name
5-chloropyridin-2-ylamine
Quantity
6.43 g
Type
reactant
Reaction Step One
Name
N-iodosuccinimide
Quantity
12.38 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
300 mL
Type
solvent
Reaction Step One
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5-chloro-3-iodopyridin-2-ylamine

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([NH2:8])=[N:6][CH:7]=1.[I:9]N1C(=O)CCC1=O.C(=O)([O-])O.[Na+]>C(O)(=O)C>[Cl:1][C:2]1[CH:3]=[C:4]([I:9])[C:5]([NH2:8])=[N:6][CH:7]=1 |f:2.3|

Inputs

Step One
Name
5-chloropyridin-2-ylamine
Quantity
6.43 g
Type
reactant
Smiles
ClC=1C=CC(=NC1)N
Name
N-iodosuccinimide
Quantity
12.38 g
Type
reactant
Smiles
IN1C(CCC1=O)=O
Name
acetic acid
Quantity
300 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
55 °C
Stirring
Type
CUSTOM
Details
the mixture is agitated for approximately 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After returning to a temperature of approximately 20° C.
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness under reduced pressure (13 kPa)
CUSTOM
Type
CUSTOM
Details
the pH of the suspension obtained
CUSTOM
Type
CUSTOM
Details
The precipitate is filter-dried
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried at 40° C. under reduced pressure (13 kPa) for approximately 3 hours
Duration
3 h

Outcomes

Product
Details
Reaction Time
 18 h
Name
5-chloro-3-iodopyridin-2-ylamine
Type
product
Smiles
ClC=1C=C(C(=NC1)N)I
Measurements
Type Value Analysis
AMOUNT: MASS 12.35 g
YIELD: CALCULATEDPERCENTYIELD 97%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.